Cas no 873785-71-8 (Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate)

• Product Name: Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate
• CAS No: 873785-71-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1038445
• PubChem ID: 69574173
• Update Time: 2025-10-29

Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate
• DTXSID70740926
• CS-0367015
• SCHEMBL5806728
• 873785-71-8
• Ethyl5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate
• F15293

• MDL： MFCD23135764
• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)9-5-3-4-8-6-11-7-12(8)9/h6-7,9H,2-5H2,1H3
• InChI Key： KKVFMRXKYPNVQU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCC2=CN=CN12)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Additional information on Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate

Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 873785-71-8): A Comprehensive Overview

Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 873785-71-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, which is known for its diverse pharmacological applications. The presence of both imidazole and pyridine rings in its structure endows it with a rich chemical framework that can be modulated for various therapeutic purposes.

The< strong>Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate molecule exhibits a high degree of flexibility due to the tetrahydropyridine moiety, which allows for conformational diversity. This structural feature is particularly valuable in drug design, as it can facilitate interactions with biological targets in multiple orientations. The carboxylate ester group at the 5-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these compounds, imidazopyridines have emerged as a promising class of scaffolds for drug discovery. The< strong>Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 873785-71-8) has been extensively studied for its ability to modulate various biological pathways. Notably, it has shown promise in inhibiting enzymes and receptors involved in inflammatory and infectious diseases.

One of the most intriguing aspects of this compound is its potential role in modulating immune responses. Preclinical studies have demonstrated that derivatives of< strong>Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate can interact with immune cells and influence cytokine production. These findings are particularly relevant in the context of developing treatments for autoimmune disorders and chronic inflammation. The ability of this compound to interact with multiple targets makes it a versatile tool for investigating immunomodulatory mechanisms.

The synthesis of< strong>Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 873785-71-8) involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include cyclization reactions to form the imidazopyridine core followed by esterification to introduce the carboxylate ester group. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmacokinetic properties of< strong>Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate are another area of active investigation. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for its development into a viable therapeutic agent. Further research is ongoing to optimize its pharmacokinetic profile and explore potential drug-drug interactions.

In conclusion,< strong>Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate (CAS No. 873785-71-8) represents a significant advancement in the field of heterocyclic chemistry with potential applications in medicine. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new therapeutic possibilities,< strong>Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-5-carboxylate is poised to play a crucial role in the development of novel treatments for various diseases.